
An In-depth Technical Guide on the Physical and
Chemical Properties of Triethylarsine

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Triethylarsine

Cat. No.: B1607241 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
Triethylarsine ((C₂H₅)₃As), a significant organoarsenic compound, possesses a unique

combination of physical and chemical properties that make it a valuable reagent in organic

synthesis and a ligand in coordination chemistry. This guide provides a comprehensive

overview of its core characteristics, including detailed summaries of its physical and chemical

data, experimental protocols for its synthesis and key reactions, and an exploration of its

relevance in biological contexts, particularly for professionals in drug development.

Physical Properties
Triethylarsine is a colorless to pale yellow liquid with a characteristic garlic-like odor.[1][2] It is

sensitive to air and should be handled under an inert atmosphere.[3] The key physical

properties of triethylarsine are summarized in the table below for easy reference and

comparison.
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Property Value Reference(s)

Molecular Formula C₆H₁₅As [4]

Molecular Weight 162.11 g/mol [4]

Appearance Colorless to pale yellow liquid [3]

Melting Point -91 °C [2]

Boiling Point 140 °C [2]

Density 1.152 g/cm³ [2]

Flash Point 24.9 °C [2]

Refractive Index 1.4670 [2]

Vapor Pressure
8.9 ± 0.2 mmHg at 25°C

(Predicted)
[2]

Chemical Properties and Reactivity
Triethylarsine exhibits a rich and diverse chemical reactivity, primarily centered around the

lone pair of electrons on the arsenic atom and the polarity of the As-C bonds. Its chemical

behavior is characterized by its nucleophilicity, its ability to act as a ligand for transition metals,

and its susceptibility to oxidation.

Basicity and Nucleophilicity
The arsenic atom in triethylarsine possesses a lone pair of electrons, rendering the molecule

basic and nucleophilic. It readily reacts with electrophiles such as acids and alkyl halides.

Reaction with Acids: Triethylarsine reacts with protic acids to form arsonium salts. For

instance, with hydrobromic acid, it would form triethylarsonium bromide.

Reaction with Alkyl Halides: As a nucleophile, triethylarsine reacts with alkyl halides to form

quaternary arsonium salts.[5] A classic example is the reaction with methyl iodide to yield

triethymethylarsonium iodide.

Oxidation Reactions
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Triethylarsine is sensitive to air and can be oxidized by various oxidizing agents. The trivalent

arsenic center can be oxidized to the pentavalent state.

Reaction with Halogens: Triethylarsine reacts with halogens like iodine to form

diiodotriethylarsorane, a pentavalent arsenic compound.

Coordination Chemistry
Triethylarsine is an effective ligand in coordination chemistry, readily forming complexes with a

variety of transition metals. It functions as a soft ligand, preferring to bind with soft metal

centers. Its coordination properties are crucial in its application as a catalyst in various organic

transformations.

Experimental Protocols
This section provides detailed experimental methodologies for the synthesis of triethylarsine
and some of its key reactions. These protocols are intended to be illustrative and should be

adapted and optimized based on specific laboratory conditions and safety protocols.

Synthesis of Triethylarsine via Grignard Reaction
This protocol describes a common and versatile method for the preparation of triethylarsine
using a Grignard reagent.

Start
Prepare Ethylmagnesium

Bromide (Grignard Reagent)
in dry diethyl ether under N₂

Slowly add Arsenic Trichloride (AsCl₃)
to the Grignard reagent at 0 °C

Reflux the reaction
mixture

Quench with saturated
aqueous NH₄Cl solution Extract with diethyl ether Dry the organic layer

over anhydrous MgSO₄

Purify by fractional distillation
under reduced pressure Triethylarsine

Organoarsenic
Compounds

Induction of Reactive
Oxygen Species (ROS)

Inhibition of
Angiogenesis

Modulation of Signaling
Pathways (e.g., PI3K/Akt)

Induction of
Apoptosis Cell Cycle Arrest
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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